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Compound of Interest

Compound Name: Platelet Factor 4 (58-70), human

Cat. No.: B12438845

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the proper reconstitution, storage, and
handling of lyophilized Platelet Factor 4 (58-70) (PF4 (58-70)). Additionally, a key experimental
protocol is outlined to investigate the biological activity of this peptide in vitro.

Product Information

e Product Name: Platelet Factor 4 (58-70), Human

Sequence: Pro-Leu-Tyr-Lys-Lys-lle-lle-Lys-Lys-Leu-Leu-Glu-Ser

Molecular Formula: C76H133N17018

Molecular Weight: 1572.97 g/mol

Appearance: Lyophilized white powder

Reconstitution of Lyophilized PF4 (58-70)

Proper reconstitution of the lyophilized peptide is crucial for maintaining its biological activity. It
is recommended to initially test the solubility of a small amount of the peptide before dissolving
the entire sample.

Protocol:
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» Equilibration: Before opening, allow the vial of lyophilized PF4 (58-70) to equilibrate to room
temperature for at least 20-30 minutes. This prevents condensation from forming inside the
vial upon opening, which can degrade the peptide.

o Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is at the
bottom.

e Solvent Addition: Based on solubility information, sterile, deionized water is a suitable
solvent. To prepare a stock solution, carefully add the desired volume of sterile water to the
vial. For example, to create a 1 mg/mL stock solution, add 1 mL of sterile water to 1 mg of
the peptide.

» Dissolution: Gently vortex or sonicate the vial to ensure the peptide is completely dissolved.
Visually inspect the solution to ensure there are no particulates. If solubility is an issue, the
use of a small amount of a co-solvent such as acetonitrile or DMSO may be tested, followed
by dilution with an aqueous buffer. However, for most cell-based assays, it is advisable to
dissolve in a solvent compatible with the experimental system.

 Sterilization (Optional): If required for the experiment, filter the reconstituted peptide solution
through a 0.22 pm sterile filter.

Storage and Stability

Proper storage of both lyophilized and reconstituted PF4 (58-70) is essential to prevent
degradation and ensure experimental reproducibility.

Quantitative Data Summary:
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Storage ]
Form Duration Notes
Temperature

Keep in a desiccator,

Lyophilized Powder -20°C Upto 1 year ]
away from light.
N Keep in a desiccator,
Lyophilized Powder -80°C Up to 2 years )
away from light.
Reconstituted in Aliquot to avoid
-20°C Up to 1 month
Water freeze-thaw cycles.
Reconstituted in Aliquot to avoid
-80°C Up to 6 months
Water freeze-thaw cycles.

Storage Protocol:

» Lyophilized Peptide: Store the vial at -20°C or -80°C in a desiccator to protect it from

moisture and light.[1]
e Reconstituted Peptide:

o Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the peptide, it is
highly recommended to aliquot the reconstituted stock solution into smaller, single-use

volumes.

o Freezing: Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.

[1]

o Thawing: When needed, thaw a single aliquot at room temperature or on ice. Avoid
repeated freeze-thaw cycles of the same aliquot.

Experimental Protocol: Enhancement of LPS-
Induced Tissue Factor Activity in Monocytes

This protocol details an in vitro assay to investigate a known biological activity of PF4 (58-70):
the enhancement of lipopolysaccharide (LPS)-induced tissue factor (TF) activity in monocytes.
This effect is dependent on the presence of granulocytes and is mediated by P-selectin.[2][3]
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Materials:

Reconstituted PF4 (58-70) stock solution

» Lipopolysaccharide (LPS) from E. coli

e Human peripheral blood mononuclear cells (PBMCs), freshly isolated
e Human granulocytes, freshly isolated

* RPMI-1640 cell culture medium

o Fetal Bovine Serum (FBS)

 Penicillin-Streptomycin solution

e Anti-human P-selectin antibody (functional grade)

« |sotype control antibody

» Tissue Factor activity assay kit (chromogenic or clotting-based)
o 96-well cell culture plates

Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Lyophilized Platelet
Factor 4 (58-70)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12438845#reconstitution-and-storage-of-lyophilized-
platelet-factor-4-58-70]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b12438845#reconstitution-and-storage-of-lyophilized-platelet-factor-4-58-70
https://www.benchchem.com/product/b12438845#reconstitution-and-storage-of-lyophilized-platelet-factor-4-58-70
https://www.benchchem.com/product/b12438845#reconstitution-and-storage-of-lyophilized-platelet-factor-4-58-70
https://www.benchchem.com/product/b12438845#reconstitution-and-storage-of-lyophilized-platelet-factor-4-58-70
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12438845?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12438845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

